

Introduction: The Quinazolinone Core as a Privileged Scaffold

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-bromo-3-ethyl-2-mercaptoquinazolin-4(3H)-one

CAS No.: 18009-16-0

Cat. No.: B102068

[Get Quote](#)

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for therapeutically active agents. These are often termed "privileged structures" due to their ability to bind to multiple, diverse biological targets. The quinazolinone scaffold is a prominent member of this class, demonstrating a remarkable breadth of pharmacological activities.^{[1][2][3][4]} This guide focuses on a specific, highly versatile derivative: the 2-mercaptoquinazolin-4(3H)-one core.


This heterocyclic system is characterized by a bicyclic structure where a pyrimidine ring is fused to a benzene ring, featuring a reactive thiol group at the C-2 position and a carbonyl group at C-4. The presence of the mercapto group, in particular, offers a crucial handle for synthetic modification, allowing chemists to introduce a vast array of substituents and fine-tune the molecule's properties. The scaffold exists in a dynamic equilibrium between its thiol and thione tautomeric forms, a characteristic that influences its reactivity and biological interactions.

This document, intended for researchers, scientists, and drug development professionals, provides a comprehensive review of the 2-mercaptoquinazolin-4(3H)-one class. We will delve into its synthesis, explore the extensive range of its biological activities—from anticancer to

antimicrobial—and synthesize the critical structure-activity relationships (SAR) that govern its therapeutic potential.

I. Synthesis and Chemical Reactivity

The construction of the 2-mercaptoquinazolin-4(3H)-one core is typically straightforward and efficient, making it an attractive starting point for library synthesis. The most common and reliable method involves the condensation of anthranilic acid (or its derivatives) with various isothiocyanates.




[Click to download full resolution via product page](#)

Caption: General synthesis of 2-mercaptoquinazolin-4(3H)-ones.

This reaction proceeds through a nucleophilic addition followed by cyclization.[5] Modern synthetic chemistry has also introduced "green" methodologies to enhance this process, utilizing deep eutectic solvents (DESS) or microwave-induced synthesis to reduce reaction times, improve yields, and minimize the use of hazardous organic solvents.[6]

Key Reactive Site: S-Alkylation

The true synthetic utility of the 2-mercaptoquinazolin-4(3H)-one scaffold lies in the reactivity of its thiol group. This nucleophilic sulfur atom is readily alkylated, providing the primary route for diversification. Under basic conditions (e.g., K_2CO_3 in DMF), the thiol is deprotonated to a thiolate, which then reacts with various electrophiles, such as alkyl or acyl halides. This S-alkylation is generally favored over N-alkylation.[7]



[Click to download full resolution via product page](#)

Caption: Key derivatization pathway via S-alkylation.

This robust reaction allows for the introduction of countless functional groups, including aliphatic chains, aromatic rings, and complex side chains bearing amides, esters, or other pharmacophores, directly influencing the compound's interaction with biological targets.

II. A Spectrum of Biological Activities

The derivatized 2-mercaptoquinazolin-4(3H)-one scaffold has been extensively investigated and found to possess a wide array of biological activities.

A. Anticancer Activity

This is arguably the most explored therapeutic area for these compounds. Derivatives have shown potent cytotoxicity against a multitude of cancer cell lines by targeting various critical cellular pathways.

- **Histone Deacetylase (HDAC) Inhibition:** Certain derivatives, particularly those incorporating a hydroxamic acid moiety, have been identified as potent HDAC inhibitors.[8][9] HDACs are crucial enzymes in regulating gene expression, and their inhibition can lead to cell cycle arrest and apoptosis in cancer cells. Studies have shown that compounds like 4a and 4c induce G2/M phase cell cycle arrest and are more potent than the approved drug SAHA in certain assays.[8]
- **Dihydrofolate Reductase (DHFR) Inhibition:** As antifolates, some 2-thio-quinazoline derivatives act as DHFR inhibitors, disrupting the synthesis of nucleic acids essential for cancer cell proliferation.[10] Specific substitution patterns have yielded compounds 4-8 times more active than the reference drug methotrexate.[10]
- **Kinase Inhibition (VEGFR-2, KSP, PI3K δ):** Angiogenesis is a hallmark of cancer, and VEGFR-2 is a key regulator of this process. Several 2,3-disubstituted quinazolinones have been designed as VEGFR-2 inhibitors.[11][7][12][13][14] Molecular docking studies have elucidated the binding modes of these compounds within the kinase domain. Furthermore, derivatives have been designed to inhibit kinesin spindle protein (KSP) and PI3K δ , targets relevant to triple-negative breast cancer (TNBC).[15][16]

Compound Ref.	Target/Mechanism	Cancer Cell Line	Reported IC ₅₀ (μ M)	Source
4a	HDAC Inhibition	SW620 (Colon)	4.24	[8]
4c	HDAC Inhibition	MDA-MB-231 (Breast)	3.34	[8]
3e	KSP/PI3K δ Inhibition	MDA-MB-231 (Breast)	9.97	
5b	VEGFR-2 Targeting	HepG2 (Liver)	More potent than 5a/5c	

B. Anti-inflammatory Activity

Chronic inflammation is linked to numerous diseases, and the cyclooxygenase (COX) enzymes are primary targets for anti-inflammatory drugs. Several 2-mercaptoquinazolin-4(3H)-one derivatives have demonstrated significant anti-inflammatory and analgesic effects.

The mechanism often involves the inhibition of COX-1 and COX-2 enzymes.[\[17\]](#)[\[18\]](#) In vivo studies using the carrageenan-induced rat paw edema model have confirmed the potent anti-inflammatory effects of compounds, with some exhibiting efficacy comparable or superior to reference drugs like diclofenac sodium and celecoxib.[\[17\]](#)[\[19\]](#)[\[20\]](#) Molecular docking studies have further revealed that potent compounds interact strongly with the COX-2 active site while showing weaker interactions with the COX-1 pocket, suggesting a basis for selectivity.[\[17\]](#)

Compound Ref.	In vivo ED ₅₀ (Anti-inflammatory)	In vitro IC ₅₀ (COX-2)	Source
15	65.7 mg/kg	0.33 μM	[17]
11	78.4 mg/kg	0.40 μM	[17]
4 (pyridin-2-yl series)	50.3 mg/kg	0.33 μM	[18]

C. Antimicrobial Activity

With the rise of antibiotic resistance, there is a pressing need for new antimicrobial agents. The 2-mercaptoquinazolin-4(3H)-one scaffold has proven to be a promising starting point for the development of both antibacterial and antifungal drugs.[\[21\]](#)

Derivatives have shown activity against a range of Gram-positive bacteria (e.g., *Staphylococcus aureus*, *Bacillus subtilis*) and Gram-negative bacteria (*Pseudomonas aeruginosa*, *Escherichia coli*).[\[22\]](#)[\[23\]](#)[\[24\]](#)[\[25\]](#) Some thioester derivatives showed good activity when compared to the standard drug Norfloxacin.[\[22\]](#) The mechanism can involve the inhibition of crucial bacterial processes, and the lipophilicity introduced by certain substituents can enhance membrane penetration.[\[24\]](#)

D. Antiviral Activity

The therapeutic reach of these compounds extends to viral infections. Notably, derivatives of the parent quinazolinone scaffold have been investigated for activity against significant human pathogens.

- **Influenza A Virus:** 2-Methylquinazolin-4(3H)-one, a related compound, was identified as a potent antiviral agent against the H1N1 influenza A virus, showing an in vitro IC_{50} of 23.8 $\mu\text{g/mL}$.[\[26\]](#)[\[27\]](#)[\[28\]](#) In mouse models, this compound was shown to ameliorate acute lung injury by reducing the viral load and downregulating pro-inflammatory cytokines.[\[27\]](#)
- **SARS-CoV-2:** In the search for treatments for COVID-19, 2-aminoquinazolin-4(3H)-one derivatives were found to have potent antiviral effects against SARS-CoV-2 in cell-based assays, with IC_{50} values in the sub-micromolar range.[\[29\]](#)

III. Structure-Activity Relationship (SAR) Insights

Analysis of the numerous synthesized derivatives has led to a clearer understanding of the structure-activity relationships, guiding the rational design of more potent and selective compounds.

Caption: Key structure-activity relationship summary.

- **Substitution at the N-3 Position:** This position is critical for modulating activity, especially anticancer effects. Studies have demonstrated that the nature of the substituent significantly influences cytotoxicity. For instance, in one study on HDAC inhibitors, methyl-substituted derivatives exhibited the highest potency, followed by phenyl and then benzyl-substituted compounds.[\[8\]](#) Bulkier substituents at this position can sometimes lead to a more interesting pharmacological profile.[\[7\]](#)
- **Modification at the C-2 Thioether:** This is the most common site for modification. The nature of the group attached to the sulfur atom dictates the biological target.
 - For carbonic anhydrase inhibition, incorporating a benzenesulfonamide moiety is crucial.[\[30\]](#)
 - For anti-inflammatory activity, attaching substituted phenyl or heterocyclic rings via short alkyl chains has proven effective.[\[17\]](#)

- For anticancer activity, a wide variety of moieties have been successful, indicating the versatility of this position for exploring chemical space.
- Substitution on the Benzene Ring: Adding substituents like halogens (Cl, F) or methyl groups to the fused benzene ring can fine-tune the electronic properties and lipophilicity of the entire molecule, often leading to enhanced activity.[\[25\]](#)

IV. Experimental Protocols

To ensure scientific integrity and provide actionable insights, this section details standardized protocols for the synthesis and biological evaluation of these compounds.

Protocol 1: Synthesis of 2-Mercapto-3-phenylquinazolin-4(3H)-one

This protocol describes a classic, reliable method for synthesizing the core scaffold.

A. Materials and Equipment:

- Anthranilic acid
- Phenyl isothiocyanate
- Absolute Ethanol
- Triethylamine (TEA)
- Round-bottom flask with reflux condenser
- Heating mantle with magnetic stirrer
- Buchner funnel and filter paper
- Recrystallization apparatus

B. Step-by-Step Methodology:

- **Reaction Setup:** To a 250 mL round-bottom flask, add anthranilic acid (0.1 mol, 13.7 g) and absolute ethanol (150 mL). Stir the mixture to dissolve the solid.
- **Addition of Reagents:** Add phenyl isothiocyanate (0.1 mol, 12.0 mL) to the solution, followed by the dropwise addition of triethylamine (0.15 mol, 20.9 mL).
- **Reflux:** Fit the flask with a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux with continuous stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
- **Isolation:** After the reaction is complete, cool the mixture to room temperature. A precipitate will form. If needed, cool further in an ice bath to maximize precipitation.
- **Filtration:** Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crude product with a small amount of cold ethanol to remove unreacted starting materials.
- **Purification:** Recrystallize the crude solid from a suitable solvent, such as ethanol or a DMF-water mixture, to obtain pure, yellow crystals of 2-mercapto-3-phenylquinazolin-4(3H)-one.^[5]
- **Characterization:** Dry the purified product under vacuum and characterize it using standard analytical techniques (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry) to confirm its structure and purity.

Protocol 2: In Vitro Anticancer Evaluation using MTT Assay

This protocol outlines a self-validating system for assessing the cytotoxicity of synthesized compounds against a cancer cell line (e.g., MDA-MB-231).

A. Materials and Equipment:

- Synthesized 2-mercaptoquinazolin-4(3H)-one derivatives
- MDA-MB-231 breast cancer cell line
- DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

- 96-well cell culture plates
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
- Dimethyl sulfoxide (DMSO)
- CO₂ incubator (37°C, 5% CO₂)
- Microplate reader (570 nm)

B. Step-by-Step Methodology:

- **Cell Seeding:** Seed MDA-MB-231 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.
- **Compound Preparation:** Prepare a stock solution of each test compound in DMSO (e.g., 10 mM). Create a series of dilutions in culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in the wells is non-toxic (<0.5%).
- **Cell Treatment:** Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells with medium only (blank), cells with medium containing DMSO (vehicle control), and cells treated with a positive control drug (e.g., Doxorubicin).
- **Incubation:** Incubate the plate for 48-72 hours in the CO₂ incubator.
- **MTT Addition:** After incubation, add 20 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells will metabolize the yellow MTT into purple formazan crystals.
- **Formazan Solubilization:** Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.
- **Data Acquisition:** Measure the absorbance of each well at 570 nm using a microplate reader.

- **Data Analysis:** Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the compound concentration (on a log scale) and determine the IC_{50} value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.[\[15\]](#)

V. Conclusion and Future Perspectives

The 2-mercaptoquinazolin-4(3H)-one scaffold has firmly established itself as a privileged structure in medicinal chemistry. Its straightforward synthesis and the reactivity of the C-2 thiol group provide a robust platform for generating vast chemical diversity. Research has unequivocally demonstrated its potential across multiple therapeutic areas, with particularly compelling results in the development of anticancer, anti-inflammatory, and antimicrobial agents.

The future of this chemical class lies in leveraging the established SAR to design next-generation compounds with enhanced potency and, crucially, improved selectivity and pharmacokinetic profiles. Key future directions include:

- **Target-Specific Design:** Moving beyond broad cytotoxicity to design derivatives that inhibit specific isoforms of enzymes (e.g., specific HDACs or kinases) to reduce off-target effects.
- **Hybrid Molecules:** Combining the quinazolinone core with other known pharmacophores to create hybrid molecules with dual-action mechanisms.
- **Pharmacokinetic Optimization:** Focusing on modifications that improve solubility, metabolic stability, and bioavailability to translate potent in vitro activity into in vivo efficacy.

As our understanding of disease biology deepens, the versatility of the 2-mercaptoquinazolin-4(3H)-one core will continue to offer fertile ground for the discovery of novel and effective therapeutic agents.

References

- Synthesis of substituted 2-mercaptoquinazolin-4(3H)-ones by green methods. (n.d.). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)

- Design, synthesis, molecular docking, and in vitro studies of 2-mercaptoquinazolin-4(3H)-ones as potential anti-breast cancer agents. (2024). Saudi Pharmaceutical Journal, 32(3), 101971. Retrieved January 14, 2026, from [\[Link\]](#)
- Exploration of 2-Mercaptoquinazolin-4(3H)-one Based N-Hydroxyheptanamides as Histone Deacetylase Inhibitors: Design, Synthesis, and Anticancer Bioevaluation. (2025). Pharmaceutical Research. Retrieved January 14, 2026, from [\[Link\]](#)
- Rational design of 2-mercaptoquinazolin-4(3H)-one based N-hydroheptanamides as novel HDAC inhibitors. (n.d.). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)
- El-Subbagh, H. I., & Sabry, M. A. (2021). 2-Substituted-mercapto-quinazolin-4(3H)-ones as DHFR Inhibitors. Mini-Reviews in Medicinal Chemistry, 21(16), 2249–2260. Retrieved January 14, 2026, from [\[Link\]](#)
- Synthesis and anti-microbial activity of few derivatives of 2-mercapto-3-phenyl-quinazolin-4(3H)-one. (2011). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)
- New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. (2025). Molecules, 30(24), 4719. Retrieved January 14, 2026, from [\[Link\]](#)
- Synthesis of 2-Mercapto Substituted Quinazolin- 4(3H)-One Derivatives using β -Cyclodextrin. (2021). International Journal of Advanced Research in Science, Communication and Technology. Retrieved January 14, 2026, from [\[Link\]](#)
- Structure–activity relationships (SARs) of quinazolin-4(3H)-ones 2a-j... (n.d.). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)
- Exploring structure-activity relationship of S-substituted 2-mercaptoquinazolin-4(3H)-one including 4-ethylbenzenesulfonamides as human carbonic anhydrase inhibitors. (2020). Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 598–609. Retrieved January 14, 2026, from [\[Link\]](#)
- New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. (2025). Molecules. Retrieved January 14, 2026, from [\[Link\]](#)

- Synthesis, in vitro antitumour activity, and molecular docking study of novel 2-substituted mercapto-3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinone analogues. (n.d.). Retrieved January 14, 2026, from [\[Link\]](#)
- New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. (2025). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)
- Synthesis, anti-inflammatory, analgesic, COX-1/2 inhibitory activities and molecular docking studies of substituted 2-mercapto-4(3H)-quinazolinones. (2016). European Journal of Medicinal Chemistry, 121, 574–586. Retrieved January 14, 2026, from [\[Link\]](#)
- Design, synthesis of 2,3-disubstituted 4(3H)-quinazolinone derivatives as anti-inflammatory and analgesic agents: COX-1/2 inhibitory activities and molecular docking studies. (2016). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)
- Synthesis of New Phenolic Derivatives of Quinazolin-4(3H)-One as Potential Antioxidant Agents—In Vitro Evaluation and Quantum Studies. (2022). Molecules, 27(19), 6537. Retrieved January 14, 2026, from [\[Link\]](#)
- New Quinazolin-4(3 H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies. (2025). Molecules, 30(24), 4719. Retrieved January 14, 2026, from [\[Link\]](#)
- Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality as Potential VEGFR-2 Inhibitors. (2024). Drug Design, Development and Therapy, 18, 4225–4244. Retrieved January 14, 2026, from [\[Link\]](#)
- Therapeutic Potential of 2-Methylquinazolin-4(3H)-one as an Antiviral Agent against Influenza A Virus-Induced Acute Lung Injury in Mice. (2022). Molecules, 27(22), 7857. Retrieved January 14, 2026, from [\[Link\]](#)
- Antimicrobial Activity of New 2-Thioxo-benzo[g]quinazolin-4(3H)-one Derivatives. (2020). Infectious Disorders Drug Targets, 20(5), 699–710. Retrieved January 14, 2026, from [\[Link\]](#)
- Design, synthesis, molecular docking, and in vitro studies of 2-mercaptoquinazolin-4(3H)-ones as potential anti-breast cancer agents. (2024). Saudi Pharmaceutical Journal.

Retrieved January 14, 2026, from [\[Link\]](#)

- Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties. (2022). *Pharmaceuticals*, 15(7), 834. Retrieved January 14, 2026, from [\[Link\]](#)
- Synthesis, characterization and biological activities of novel 2-methyl-quinazolin-4(3H)-ones. (n.d.). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)
- Therapeutic Potential of 2-Methylquinazolin-4(3H)-one as an Antiviral Agent against Influenza A Virus-Induced Acute Lung Injury in Mice. (2022). *Molecules*, 27(22), 7857. Retrieved January 14, 2026, from [\[Link\]](#)
- Design, synthesis, anti-inflammatory evaluation, and molecular docking studies of novel quinazoline-4(3H)-one-2-carbothioamide derivatives. (2023). *RSC Advances*. Retrieved January 14, 2026, from [\[Link\]](#)
- Biological activities of quinoline derivatives. (2015). *Arabian Journal of Chemistry*. Retrieved January 14, 2026, from [\[Link\]](#)
- Antiproliferative Activity of a New Quinazolin-4(3H)-One Derivative via Targeting Aurora Kinase A in Non-Small Cell Lung Cancer. (2022). *International Journal of Molecular Sciences*, 23(21), 13391. Retrieved January 14, 2026, from [\[Link\]](#)
- Antibacterial activities of 2-(amino)quinazolin-4(3H)-one derivatives... (n.d.). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)
- Therapeutic Potential of 2-Methylquinazolin-4(3H)-one as an Antiviral Agent against Influenza A Virus-Induced Acute Lung Injury in Mice. (2022). ResearchGate. Retrieved January 14, 2026, from [\[Link\]](#)
- Synthesis, analgesic, anti-inflammatory and antibacterial activities of some novel 2-methyl-3-substituted quinazolin-4-(3H)-ones. (2003). *Biological & Pharmaceutical Bulletin*, 26(12), 1711–1714. Retrieved January 14, 2026, from [\[Link\]](#)
- ANTIMICROBIAL ACTIVITY STUDY OF NEW QUINAZOLIN-4(3H)-ONES AGAINST STAPHYLOCOCCUS AUREUS AND STREPTOCOCCUS PNEUMONIAE. (2022).

Pharmacy & Pharmacology. Retrieved January 14, 2026, from [[Link](#)]

- Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). (2023). Molecules, 28(18), 6520. Retrieved January 14, 2026, from [[Link](#)]
- Chemistry, Structure Activity Relationship and Biological Activity of Quinazolin -4 (3H) -One Derivatives. (2011). ResearchGate. Retrieved January 14, 2026, from [[Link](#)]
- BIOLOGICAL ACTIVITY OF QUINAZOLINONE DERIVATIVES: A REVIEW. (n.d.). ResearchGate. Retrieved January 14, 2026, from [[Link](#)]
- Synthesis, characterization, and investigation of the anti-inflammatory effect of 2,3-disubstituted quinazoline-4(1H)-one. (2021). ResearchGate. Retrieved January 14, 2026, from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. researchgate.net [researchgate.net]
- 2. mdpi.com [mdpi.com]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. mdpi.com [mdpi.com]
- 6. researchgate.net [researchgate.net]
- 7. New Quinazolin-4(3H)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 8. Exploration of 2-Mercaptoquinazolin-4(3H)-one Based N-Hydroxyheptanamides as Histone Deacetylase Inhibitors: Design, Synthesis, and Anticancer Bioevaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

- [9. researchgate.net \[researchgate.net\]](#)
- [10. benthamdirect.com \[benthamdirect.com\]](#)
- [11. mdpi.com \[mdpi.com\]](#)
- [12. researchgate.net \[researchgate.net\]](#)
- [13. New Quinazolin-4\(3 H\)-one Derivatives as Potential Antitumoral Compounds: Synthesis, In Vitro Cytotoxicity Against the HepG2 Cell Line, and In Silico VEGFR-2 Targeting-Based Studies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. dovepress.com \[dovepress.com\]](#)
- [15. researchgate.net \[researchgate.net\]](#)
- [16. psau.sa.elsevierpure.com \[psau.sa.elsevierpure.com\]](#)
- [17. Synthesis, anti-inflammatory, analgesic, COX-1/2 inhibitory activities and molecular docking studies of substituted 2-mercapto-4\(3H\)-quinazolinones - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. researchgate.net \[researchgate.net\]](#)
- [19. Synthesis, analgesic, anti-inflammatory and antibacterial activities of some novel 2-methyl-3-substituted quinazolin-4-\(3H\)-ones - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. researchgate.net \[researchgate.net\]](#)
- [21. Antimicrobial Activity of New 2-Thioxo-benzo\[g\]quinazolin-4\(3H\)-one Derivatives - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. researchgate.net \[researchgate.net\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [24. ANTIMICROBIAL ACTIVITY STUDY OF NEW QUINAZOLIN-4\(3H\)-ONES AGAINST STAPHYLOCOCCUS AUREUS AND STREPTOCOCCUS PNEUMONIAE | Samotrueva | Pharmacy & Pharmacology \[pharmpharm.ru\]](#)
- [25. mdpi.com \[mdpi.com\]](#)
- [26. mdpi.com \[mdpi.com\]](#)
- [27. Therapeutic Potential of 2-Methylquinazolin-4\(3H\)-one as an Antiviral Agent against Influenza A Virus-Induced Acute Lung Injury in Mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [28. researchgate.net \[researchgate.net\]](#)
- [29. Optimization of 2-Aminoquinazolin-4-\(3H\)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 30. Exploring structure-activity relationship of S-substituted 2-mercaptoquinazolin-4(3H)-one including 4-ethylbenzenesulfonamides as human carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Introduction: The Quinazolinone Core as a Privileged Scaffold]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b102068/docs#introduction-the-quinazolinone-core-as-a-privileged-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

